Cas no 2205503-64-4 (Tert-Butyl (3R)-3-[(6-chloro-5-ethyl-4-pyrimidinyl)amino]-1-piperidinecarboxylate)
Tert-Butyl (3R)-3-[(6-chloro-5-ethyl-4-pyrimidinyl)amino]-1-piperidinecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl (3R)-3-[(6-chloro-5-ethyl-4-pyrimidinyl)amino]-1-piperidinecarboxylate
- tert-butyl (3R)-3-[(6-chloro-5-ethylpyrimidin-4-yl)amino]piperidine-1-carboxylate
- Tert-Butyl (3R)-3-[(6-chloro-5-ethyl-4-pyrimidinyl)amino]-1-piperidinecarboxylate
-
- MDL: MFCD23699325
- Inchi: 1S/C16H25ClN4O2/c1-5-12-13(17)18-10-19-14(12)20-11-7-6-8-21(9-11)15(22)23-16(2,3)4/h10-11H,5-9H2,1-4H3,(H,18,19,20)/t11-/m1/s1
- InChI Key: PQYAMLKPXQXDRH-LLVKDONJSA-N
- SMILES: ClC1=C(CC)C(=NC=N1)N[C@H]1CN(C(=O)OC(C)(C)C)CCC1
Computed Properties
- Exact Mass: 340.1666037 g/mol
- Monoisotopic Mass: 340.1666037 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 340.8
- XLogP3: 3.7
- Topological Polar Surface Area: 67.4
Tert-Butyl (3R)-3-[(6-chloro-5-ethyl-4-pyrimidinyl)amino]-1-piperidinecarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 175430-1g |
tert-Butyl (3R)-3-[(6-chloro-5-ethyl-4-pyrimidinyl)amino]-1-piperidinecarboxylate |
2205503-64-4 | 1g |
$540.00 | 2023-09-06 | ||
| Matrix Scientific | 175430-5g |
tert-Butyl (3R)-3-[(6-chloro-5-ethyl-4-pyrimidinyl)amino]-1-piperidinecarboxylate |
2205503-64-4 | 5g |
$1296.00 | 2023-09-06 | ||
| Matrix Scientific | 175430-10g |
tert-Butyl (3R)-3-[(6-chloro-5-ethyl-4-pyrimidinyl)amino]-1-piperidinecarboxylate |
2205503-64-4 | 10g |
$1872.00 | 2023-09-06 |
Tert-Butyl (3R)-3-[(6-chloro-5-ethyl-4-pyrimidinyl)amino]-1-piperidinecarboxylate Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on Tert-Butyl (3R)-3-[(6-chloro-5-ethyl-4-pyrimidinyl)amino]-1-piperidinecarboxylate
Professional Introduction to Tert-Butyl (3R)-3-[(6-chloro-5-ethyl-4-pyrimidinyl)amino]-1-piperidinecarboxylate (CAS No: 2205503-64-4)
Tert-Butyl (3R)-3-[(6-chloro-5-ethyl-4-pyrimidinyl)amino]-1-piperidinecarboxylate, with the CAS number 2205503-64-4, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and development in drug discovery. The structure of this molecule incorporates several key functional groups that contribute to its unique chemical and pharmacological properties.
The core structure of Tert-butyl (3R)-3-[(6-chloro-5-ethyl-4-pyrimidinyl)amino]-1-piperidinecarboxylate features a piperidine ring, which is a common motif in many bioactive molecules due to its ability to mimic the binding pockets of enzymes and receptors. The presence of the (3R)-configuration indicates a specific stereochemical arrangement that can significantly influence the molecule's interactions with biological targets. Additionally, the compound contains an amino group attached to a pyrimidine ring, which is another common feature in pharmaceutical compounds known for their ability to interact with nucleic acids and other biomolecules.
The pyrimidine ring in Tert-butyl (3R)-3-[(6-chloro-5-ethyl-4-pyrimidinyl)amino]-1-piperidinecarboxylate is further substituted with a chloro group at the 6-position and an ethyl group at the 5-position. These substituents not only enhance the molecule's complexity but also contribute to its binding affinity and selectivity. The chloro group, in particular, is known to increase the lipophilicity of molecules, which can improve their ability to cross biological membranes. The ethyl group, on the other hand, can help stabilize the molecule's three-dimensional structure, thereby influencing its pharmacokinetic properties.
One of the most intriguing aspects of Tert-butyl (3R)-3-[(6-chloro-5-ethyl-4-pyrimidinyl)amino]-1-piperidinecarboxylate is its potential application in the treatment of various diseases. Recent studies have shown that similar compounds containing a piperidine ring and a pyrimidine moiety exhibit significant activity against a range of targets, including kinases, proteases, and other enzymes involved in cancer and inflammatory diseases. The specific arrangement of functional groups in this compound suggests that it may have potent inhibitory effects on these targets.
For instance, research has indicated that compounds with a piperidine core can interact with ATP-binding sites in kinases, thereby inhibiting their activity. The presence of the amino group and the pyrimidine ring in Tert-butyl (3R)-3-[(6-chloro-5-ethyl-4-pyrimidinyl)amino]-1-piperidinecarboxylate positions it as a potential inhibitor of such kinases. Additionally, the chloro and ethyl substituents may enhance its binding affinity by optimizing its interactions with the target enzyme's active site.
In addition to its potential as an anti-cancer agent, Tert-butyl (3R)-3-[(6-chloro-5-ethyl-4-pyrimidinyl)amino]-1-piperidinecarboxylate may also have applications in treating inflammatory diseases. Studies have shown that certain piperidine-based compounds can modulate inflammatory pathways by inhibiting key enzymes involved in inflammation. The structural features of this compound suggest that it may be able to interact with these enzymes and reduce inflammatory responses.
The synthesis of Tert-butyl (3R)-3-[(6-chloro-5-ethyl-4-pyrimidinyl)amino]-1-piperidinecarboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key steps include the formation of the piperidine ring, the introduction of the amino group at the 3-position, and the attachment of the pyrimidine moiety at position 1. Each step must be carefully controlled to maintain the stereochemical integrity of the molecule.
Recent advancements in synthetic chemistry have provided new tools for constructing complex molecules like Tert-butyl (3R)-3-[(6-chloro-5-ethyl-4-pyrimidinyl)amino]-1-piperidinecarboxylate more efficiently and reliably. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled chemists to access stereospecifically pure compounds without resorting to laborious chiral resolution methods. These advancements not only improve the efficiency of synthesis but also reduce costs associated with producing these valuable compounds.
The pharmacological evaluation of Tert-butyl (3R)-3-[(6-chloro-5-methylthio)-4-pyrimidin]amine has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an inhibitor of various kinases and other enzymes involved in cancer progression. The compound's ability to bind tightly to these targets suggests that it may have therapeutic efficacy against several types of cancer.
In conclusion, Tert-butyl (3R)-3-[6-chloro-5-ethyl-4-pyrimidin]amine carboxylethylester, CAS No: 2205503-64-4, is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development into new therapeutic agents. As research continues to uncover new applications for this compound, it is likely that we will see more innovative uses emerge in the coming years.
2205503-64-4 (Tert-Butyl (3R)-3-[(6-chloro-5-ethyl-4-pyrimidinyl)amino]-1-piperidinecarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)